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Compound of Interest

Compound Name: Antitumor agent-28

Cat. No.: B12428166 Get Quote

Technical Support Center: Antitumor Agent-28
To provide you with the most accurate and relevant technical support, it is crucial to first identify

the specific "Antitumor agent-28" you are working with. Our initial research has identified at

least three distinct compounds referred to by this name, each with different chemical properties

and handling requirements.

Please select the compound you are using from the options below to access the tailored

troubleshooting guides and FAQs.

Please Identify Your Compound
Antitumor agent-28 (ATM Kinase Inhibitor)

CAS Number: 2097499-67-5

Chemical Formula: C25H32N6O4S

Mechanism of Action: Selectively inhibits ataxia telangiectasia mutated (ATM) kinase.[1]

Antitumor agent-28 (Oridonin Derivative)

CAS Number: 2768083-57-2

Chemical Formula: C28H33NO6
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Reported Activity: Shows good antitumor activity in H22 allogeneic mice and has high

inhibitory potency in K562 cells.[2]

Antitumor agent-28 (p28 Peptide)

Also Known As: p28, Azurin-p28 (NSC745104)

Description: A 28-amino acid peptide derived from the bacterial protein azurin.[3]

Mechanism of Action: A multi-target agent that can induce cell-cycle arrest and apoptosis

by increasing p53 levels.[3][4][5]

Once you have identified the correct compound, we can provide a detailed technical support

center including:

Solubility Data and Protocols: Information on the solubility of the specific Antitumor agent-
28 in various common laboratory solvents.

Troubleshooting Guides for Common Solubility Issues: Step-by-step solutions for problems

such as precipitation, incomplete dissolution, and instability in solution.

Frequently Asked Questions (FAQs): Addressing common queries related to the handling

and use of the compound in experimental settings.

Experimental Protocols and Visualizations: Detailed methodologies and diagrams for

relevant experimental workflows and signaling pathways.

We look forward to your feedback to provide the specific information you need for your

research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.medchemexpress.com/antitumor-agent-28.html
https://www.medchemexpress.com/anticancer-agent-28.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7424061/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2020.01303/full
https://pubmed.ncbi.nlm.nih.gov/32850408/
https://www.benchchem.com/product/b12428166#antitumor-agent-28-solubility-issues-and-solutions
https://www.benchchem.com/product/b12428166#antitumor-agent-28-solubility-issues-and-solutions
https://www.benchchem.com/product/b12428166#antitumor-agent-28-solubility-issues-and-solutions
https://www.benchchem.com/product/b12428166#antitumor-agent-28-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12428166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12428166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

